Cas no 22680-43-9 (2-Amino-4-chloro-N-methylbenzene-1-sulfonamide)

• Product Name: 2-Amino-4-chloro-N-methylbenzene-1-sulfonamide
• CAS No: 22680-43-9
• CID: 2836688
• Update Time: 2025-05-23

2-Amino-4-chloro-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-chloro-N-methylbenzene-1-sulfonamide

Additional information on 2-Amino-4-chloro-N-methylbenzene-1-sulfonamide

Introduction to 2-Amino-4-chloro-N-methylbenzene-1-sulfonamide (CAS No. 22680-43-9)

2-Amino-4-chloro-N-methylbenzene-1-sulfonamide (CAS No. 22680-43-9) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-methyl-4-chloroaniline sulfonamide, has garnered attention due to its unique chemical structure and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular formula of 2-Amino-4-chloro-N-methylbenzene-1-sulfonamide is C₈H₁₀ClN₂O₂S, and its molecular weight is approximately 235.69 g/mol. The compound features a benzene ring substituted with an amino group at the 2-position, a chlorine atom at the 4-position, and a methylsulfonyl group at the 1-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule.

In terms of physical properties, 2-Amino-4-chloro-N-methylbenzene-1-sulfonamide is a white crystalline solid with a melting point ranging from 155°C to 157°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental conditions in both laboratory and industrial settings.

The synthesis of 2-Amino-4-chloro-N-methylbenzene-1-sulfonamide can be achieved through several methods. One common approach involves the reaction of 4-chloroaniline with chlorosulfonyl isocyanate (CSI) followed by methylation with methyl iodide or dimethyl sulfate. Another method involves the sulfonation of 4-chloroaniline using sulfuric acid and subsequent reaction with methylamine. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for research purposes.

2-Amino-4-chloro-N-methylbenzene-1-sulfonamide has been extensively studied for its potential biological activities. One of its notable applications is in the development of antifungal agents. Recent studies have shown that this compound exhibits significant antifungal activity against various pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves disruption of fungal cell membranes, leading to cell death.

Beyond antifungal properties, 2-Amino-4-chloro-N-methylbenzene-1-sulfonamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest potential therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its biological activities, 2-Amino-4-chloro-N-methylbenzene-1-sulfonamide has been explored as a building block for the synthesis of more complex molecules. Its reactivity and functional group versatility make it an attractive starting material for the development of new drugs and pharmaceutical intermediates. For instance, it has been used in the synthesis of sulfonamide-based inhibitors targeting enzymes involved in various disease pathways.

The safety profile of 2-Amino-4-chloro-N-methylbenzene-1-sulfonamide is an important consideration for its use in pharmaceutical research. Toxicological studies have shown that the compound exhibits low toxicity at therapeutic concentrations. However, like many organic compounds, it should be handled with appropriate safety measures to prevent skin contact and inhalation.

In conclusion, 2-Amino-4-chloro-N-methylbenzene-1-sulfonamide (CAS No. 22680-43-9) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for further investigation and development into therapeutic agents. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action, contributing to advancements in drug discovery and development.